![molecular formula C18H22N2O B4421928 2-(2-methyl-1-piperidinyl)-N-1-naphthylacetamide](/img/structure/B4421928.png)
2-(2-methyl-1-piperidinyl)-N-1-naphthylacetamide
Description
Synthesis Analysis
The synthesis of compounds related to 2-(2-methyl-1-piperidinyl)-N-1-naphthylacetamide often involves multi-component reactions, leveraging efficient catalysts and conditions to achieve desired derivatives. For instance, the use of nano magnetite (Fe3O4) as a catalyst under ultrasound irradiation has shown high efficiency in the condensation of aldehydes, 2-naphthol, and piperidine or acetamide, leading to the production of related naphthalene-2-ol and acetamide derivatives (Mokhtary & Torabi, 2017).
Molecular Structure Analysis
The molecular structure of related compounds showcases a variety of interactions and conformations. For example, crystal structure determination and Hirshfeld surface analysis, along with quantum computational studies, have been employed to understand the structural aspects and interactions of polysubstituted piperidones, revealing significant intra and intermolecular interactions (R. V. & R. C, 2021).
Chemical Reactions and Properties
Chemical reactions involving this compound derivatives are diverse. These reactions include condensations, cyclizations, and substitutions, leading to the formation of various heterocyclic compounds with potential biological activities. For example, the reaction of 1-naphthyl-2-cyanoacetamide with different reactants leads to the synthesis of new pyridine, pyrimidine, and naphtho[2,1-b]oxazine derivatives, demonstrating the compound's versatility in heterocyclic synthesis (Fadda et al., 2015).
Physical Properties Analysis
The physical properties of compounds similar to this compound, such as solubility, melting point, and crystal structure, are crucial for their practical applications. For instance, the experimental and computational investigation of polymorphism in related compounds reveals the impact of different solvents on crystallization, indicating the significance of physical properties in the compound's application (Sahoo et al., 2020).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interaction with biological targets, are essential for understanding the compound's potential applications. Studies on related compounds, like the synthesis of biologically active derivatives, provide insights into their chemical properties and potential as biologically active drugs. For example, the synthesis of N-substituted-2''-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives and their evaluation against various enzymes highlight the compound's reactivity and potential therapeutic uses (Khalid et al., 2014).
properties
IUPAC Name |
2-(2-methylpiperidin-1-yl)-N-naphthalen-1-ylacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O/c1-14-7-4-5-12-20(14)13-18(21)19-17-11-6-9-15-8-2-3-10-16(15)17/h2-3,6,8-11,14H,4-5,7,12-13H2,1H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVWMMVUYCONOFI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1CC(=O)NC2=CC=CC3=CC=CC=C32 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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